Digallium magnesium tetrasulphide

• CAS No.: 12298-00-9
• Molecular Formula: Ga2MgS4
• Molecular Weight: 291.991
• IUPAC Name: digallium;magnesium;tetrasulfide
• InChI: InChI=1S/2Ga.Mg.4S/q2*+3;+2;4*-2
• InChI Key: KUFBQLMEPZQOMO-UHFFFAOYSA-N
• SMILES: [Mg+2].[S-2].[S-2].[S-2].[S-2].[Ga+3].[Ga+3]
• Synonyms: digallium magnesium tetrasulphide

Description

Digallium magnesium tetrasulphide (Ga₂MgS₄) is a ternary inorganic compound with the molecular formula Ga₂MgS₄, a molecular weight of 292.011 g/mol, and the EINECS number 235-565-4 . Such metal sulfides are often explored for applications in semiconductors, catalysis, or energy storage due to their tunable electronic properties and stability .

Comparison with Similar Compounds

Digallium Magnesium Tetraoxide (Ga₂MgO₄)

• Molecular Formula : Ga₂MgO₄
• Molecular Weight : 227.7486 g/mol
• Key Properties :
  • Composed of oxygen instead of sulfur, leading to stronger ionic bonding and higher thermal stability.
  • Likely exhibits insulating or wide-bandgap semiconductor behavior, typical of metal oxides.
• Applications : Used in ceramics or electronic insulators due to its robust ionic lattice .

Property	Ga₂MgS₄	Ga₂MgO₄
Molecular Weight	292.011 g/mol	227.7486 g/mol
Bonding Type	Covalent/ionic hybrid	Primarily ionic
Bandgap (inferred)	Moderate (sulfide)	Wide (oxide)
Thermal Stability	Moderate	High
Applications	Semiconductors	Ceramics/Insulators

Magnesium Chromate (MgCrO₄)

• Molecular Formula : MgCrO₄
• Molecular Weight : 140.30 g/mol
• Key Properties :
  • Contains chromate (CrO₄²⁻) ions, making it a strong oxidizing agent.
  • Water-soluble, unlike Ga₂MgS₄, which likely has low solubility.
• Applications : Used in corrosion inhibition for metals, such as aluminum alloys .

Sodium Tetrasulphide (Na₂S₄)

• Molecular Formula : Na₂S₄
• Molecular Weight : 174.23 g/mol
• Key Properties :
  • A reactive polysulfide salt with flexible S₄ chains.
  • Participates in polymerization reactions (e.g., Thiokol synthesis) .

Tetrasulphide-Bridged Organosilica Nanoparticles

• Structure: Mesoporous organosilica with tetrasulphide (-S₄-) bonds.
• Key Properties: Tetrasulphide bonds deplete intracellular glutathione (GSH), enhancing DNA transfection efficiency in dendritic cells . Unlike Ga₂MgS₄, these are organic-inorganic hybrids designed for biomedical applications.

Research Findings and Inferences

• Electronic Properties: Ga₂MgS₄’s sulfide composition suggests a narrower bandgap than Ga₂MgO₄, making it a candidate for optoelectronic devices. This is consistent with trends in other metal sulfides (e.g., ZnS vs. ZnO) .
• Reactivity : The tetrasulphide group in Ga₂MgS₄ may exhibit redox activity, analogous to Na₂S₄’s role in polymer chemistry, though in a solid-state context .
• However, its inorganic lattice may limit biocompatibility compared to functionalized nanomaterials.

Data Table: Comparative Analysis of Key Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Structure Type	Key Applications
Digallium Magnesium Tetrasulphide	Ga₂MgS₄	292.011	Sulfide crystal	Semiconductors, catalysis
Digallium Magnesium Tetraoxide	Ga₂MgO₄	227.7486	Oxide ceramic	Insulators, ceramics
Magnesium Chromate	MgCrO₄	140.30	Chromate salt	Corrosion inhibition
Sodium Tetrasulphide	Na₂S₄	174.23	Polysulfide salt	Polymer synthesis
Tetrasulphide Organosilica	Si-O-S₄框架	Variable	Organic-inorganic hybrid	Drug delivery